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Compound of Interest

Compound Name: 2-Chloro-6-iodobenzaldehyde

CAS No.: 51738-07-9

Cat. No.: B1457149

Get Quote

Executive Hazard Assessment: Know Your
Compound[2]
Before selecting armor, one must understand the threat. 2-Chloro-6-iodobenzaldehyde is not

a generic reagent; it is a halogenated aromatic aldehyde.[1][2] While often classified under

standard "Irritant" codes, its structural features dictate specific handling protocols that exceed

basic safety standards.

The "Low-Melting" Hazard
Unlike high-melting powders, this compound is a low-melting solid (analogs melt between 30–

60°C).[1][2]

Field Insight: In a warm laboratory or upon contact with warm glove surfaces, this solid can

tackify or melt into an oily film.

The Risk: Liquids permeate nitrile gloves significantly faster than dry solids.[2] Standard

"dust" protocols fail if the solid melts on your fingertips.[2]
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GHS Classification & Target Organs
Hazard Class GHS Code Hazard Statement

Operational
Implication

Skin Irritation H315 Causes skin irritation

Contact dermatitis

risk; potential

sensitizer.[1][2][3]

Eye Irritation H319
Causes serious eye

irritation

Aldehydes are

reactive; corneal

clouding is a risk.[2]

STOT-SE H335
May cause respiratory

irritation

Dust/Vapor is

bioactive; do not

inhale.[1][2]

The Defensive Barrier: PPE Selection Strategy
Do not rely on generic "safety glasses and gloves" advice. For halogenated aromatics, we use

a Redundancy Protocol.

A. Hand Protection: The "Double-Shell" Technique
Primary Recommendation: Double Nitrile (0.11 mm minimum outer thickness).[2]

Inner Layer: 4-mil Nitrile (Standard blue/purple).[1][2] Acts as the final barrier and sweat

absorber.[2]

Outer Layer: 5-mil+ Nitrile or textured Grip Nitrile.[1][2]

Why? Halogenated compounds (Cl, I) increase lipophilicity, allowing them to migrate

through polymers.[1] If the outer glove is compromised or the solid melts, the inner glove

provides the necessary "doffing time" to change without skin contact.

Validation: Inspect glove fingertips every 20 minutes.[2] If the outer glove feels "tacky" or

discolored (iodine liberation), change immediately.

B. Eye & Face Protection
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Requirement: Chemical Splash Goggles (ANSI Z87.1+).[2]

Contraindication:Do not use standard safety glasses.[1]

Reasoning: As a fine powder or low-melting solid, static electricity can cause particles to

"jump" during weighing.[1][2] Safety glasses have gaps; goggles seal the orbital area against

dust ingress and vapors.[2]

C. Respiratory Protection
Primary: Certified Chemical Fume Hood (Face velocity: 0.3–0.5 m/s).[2] Secondary (Outside

Hood): If weighing must occur on an open bench (strongly discouraged), a P100 particulate

respirator is required. Simple N95 masks are insufficient for organic vapors if the solid sublims

or melts.[2]

Operational Workflow & Decision Logic
The following diagram outlines the decision-making process for handling this compound based

on its physical state.
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START: Handling 2-Chloro-6-iodobenzaldehyde

Assess Physical State

Solid / Powder

Dry

Dissolved in Solvent

Wet

Weighing Protocol:
Use Anti-Static Gun

Avoid Metal Spatulas (Corrosion risk)

Check Solvent Type

Proceed with Reaction

Solvent: DCM / Chloroform Solvent: MeOH / DMF / THF

PPE: Double Nitrile
(Change every 15 mins)

PPE: Standard Nitrile
(Change on splash)

Click to download full resolution via product page

Figure 1: PPE Decision Logic based on physical state and solvent interaction.[1][2] Note the

escalated glove requirement for halogenated solvents.[1]

Step-by-Step Handling Protocols
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Protocol A: Weighing & Transfer (The Critical Zone)
Static electricity is the enemy of halogenated benzaldehydes.[1]

Preparation: Place the balance inside the fume hood if possible.[2] If not, use a localized

powder enclosure.

Static Control: Use an ionizing fan or anti-static gun on the weighing boat.[2] Halogenated

aromatics are prone to static cling, causing "jumping" powder.

Tooling: Use a ceramic or glass spatula.[2] Avoid stainless steel if the compound shows

signs of discoloration (iodine/chlorine degradation can corrode metal, contaminating the

sample).

Transfer: Dissolve the solid immediately after weighing. Do not leave the solid exposed to

air/light for extended periods (aldehyde oxidation risk).[2]

Protocol B: Emergency Spill Response
If the container drops or breaks:

Evacuate: Move 5 meters away. Allow dust to settle (2 minutes).[2]

Don PPE: Goggles + Double Nitrile + Lab Coat.[2]

Containment:

Dry Spill: Do NOT dry sweep (creates dust).[2] Cover with a solvent-dampened pad

(ethanol or acetone) to wet the powder, then wipe up.[1][2]

Wet Spill: Absorb with vermiculite or clay.[2]

Decontamination: Wipe the surface with a 10% Sodium Thiosulfate solution (neutralizes

potential free iodine) followed by soap and water.[2]

Waste Disposal Architecture
Proper disposal is a legal and environmental imperative.[2] This compound contains two

halogens (Cl, I), making it a "High Halogen" waste.[1]
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Waste Stream Classification Container Labeling

Solid Waste Hazardous Chemical Solid

"Solid Waste: Halogenated

Organic.[1][2] Contains: 2-

Chloro-6-iodobenzaldehyde"

Liquid Waste Halogenated Organic

"Halogenated Solvents.[1][2]

Contains: DCM, 2-Chloro-6-

iodobenzaldehyde"

Contaminated Sharps Hazardous Sharps
"Sharps contaminated with

Halogenated Aromatics"

Critical Rule: Never mix this waste with "Non-Halogenated" (e.g., Acetone/Methanol) waste

streams. The cost of disposal for halogenated waste is significantly higher, and mixing streams

forces the entire container to be treated as halogenated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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